1-(1-Methoxycyclohexyl)ethan-1-one
Description
1-(1-Methoxycyclohexyl)ethan-1-one is a chemical compound with the molecular formula C9H16O2 and a molecular weight of 156.23 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of this compound consists of a cyclohexyl ring attached to a methoxy group and an ethanone group . The exact structure can be determined using techniques such as NMR, HPLC, LC-MS, UPLC & more .Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . Its boiling point and other physical properties are not specified in the available resources .Scientific Research Applications
Reduction Reactions in Organic Chemistry : Birch and Rao (1970) explored the reduction of 1-methoxycyclohexa-1,3-dienes using metal-ammonia solutions, yielding mixtures of cyclohexenes and 1-methoxycyclohexenes. This research contributes to understanding the reaction mechanisms in organic synthesis (Birch & Rao, 1970).
Molecular Structure and Conformation : Lowrey et al. (1973) conducted an electron diffraction investigation on 1-methoxycyclohexene to determine its favored conformation, revealing insights into molecular structures in the gas phase (Lowrey, George, D'Antonio, & Karle, 1973).
Organometallic Chemistry : Pearson and Chandler (1980) studied organoiron complexes, using 1-(1-Methoxycyclohexyl)ethan-1-one derivatives for synthesizing functionalized cyclohexadiene complexes, indicating its application in creating complex organic molecules (Pearson & Chandler, 1980).
Synthesis Techniques : Zhangjie Shi (2006) demonstrated a method to synthesize 1-Methoxycyclohexene from cyclohexanone, contributing to the field of synthetic methods in chemistry (Shi, 2006).
Photolysis Studies : Gowenlock, Pfab, and Kresze (1974) investigated the photolysis of 1-chloro-1-nitrosocyclohexane, with minor products including 1-Methoxycyclohexene. This study is significant for understanding photolytic reactions in organic compounds (Gowenlock, Pfab, & Kresze, 1974).
Infrared Spectroscopy and Molecular Interactions : Harada et al. (2002) studied the conformational stabilities of 1-methoxy-2-(methylthio)ethane using infrared spectroscopy, highlighting the importance of intramolecular interactions in determining molecular stability (Harada, Yoshida, Ohno, & Matsuura, 2002).
properties
IUPAC Name |
1-(1-methoxycyclohexyl)ethanone |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16O2/c1-8(10)9(11-2)6-4-3-5-7-9/h3-7H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ISEJUKAXHIUTME-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1(CCCCC1)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
156.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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